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Compound of Interest

Compound Name: 5-Ethynyl-2-nitropyridine

Cat. No.: B15242799

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 5-ethynyl-
2-nitropyridine, a key building block in medicinal chemistry and materials science. This
document offers a comprehensive summary of suppliers, product specifications, and relevant
chemical data to aid researchers and drug development professionals in sourcing this
compound.

Introduction

5-Ethynyl-2-nitropyridine, also referred to as 2-ethynyl-5-nitropyridine under IUPAC naming
conventions, is a versatile heterocyclic compound. Its structure, featuring a pyridine ring
substituted with both a reactive ethynyl group and an electron-withdrawing nitro group, makes it
a valuable precursor for the synthesis of a wide range of complex molecules. The ethynyl
moiety allows for participation in various coupling reactions, most notably "click chemistry"
(cycloadditions), while the nitropyridine core offers opportunities for further functionalization and
serves as a key pharmacophore in many biologically active compounds.

Commercial Availability and Product Specifications

A survey of chemical suppliers has identified several commercial sources for 5-ethynyl-2-
nitropyridine (CAS No. 452333-53-8). The following table summarizes the available
guantitative data from these suppliers, providing a clear comparison of product purity, quantity,
and pricing.
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) Product CAS ] Available ]
Supplier Purity . Price (USD)
Name Number Quantities
2-Ethynyl-5-
Chemenu ) o 452333-53-8 95%+ 100mg $523
nitropyridine
250mg $1016
1g $1573
Jinan Trio
2-ethynyl-5-
PharmaTech ) o 452333-53-8
nitropyridine
Co., Ltd.
Aceschem 2-ethynyl-5-
_ o 452333-53-8
Inc. nitropyridine
All-Amadis 2-ethynyl-5-
] ) o 452333-53-8 109 $2863
Chemical nitropyridine

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information. Information for Jinan Trio PharmaTech Co., Ltd. and

Aceschem Inc. was limited in the initial search and may require direct inquiry for detailed

specifications.

Experimental Protocols and Applications

The unique chemical architecture of 5-ethynyl-2-nitropyridine lends itself to a variety of

synthetic transformations, making it a valuable tool in drug discovery and materials science.

Synthesis

While specific, detailed commercial synthesis protocols are proprietary, the scientific literature

suggests that the synthesis of 5-ethynyl-2-nitropyridine can be achieved through

Sonogashira coupling of a halogenated nitropyridine precursor, such as 2-chloro-5-

nitropyridine, with a protected acetylene source, followed by deprotection. A patent for the

preparation of 2-chloro-5-nitropyridine provides a potential starting point for the synthesis of the

titte compound[1].
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Key Reactions and Applications

The primary reactivity of 5-ethynyl-2-nitropyridine stems from its terminal alkyne, which
readily participates in copper-catalyzed azide-alkyne cycloaddition (CUAAC) reactions, a
cornerstone of "click chemistry." This allows for the efficient and specific conjugation of the
nitropyridine core to other molecules, such as biomolecules or polymer backbones.

A key application of nitropyridines, including 5-ethynyl-2-nitropyridine, is in 1,3-dipolar
cycloaddition reactions. For instance, nitropyridines can act as 21-partners with azomethine
ylides to synthesize condensed pyrrolines, which are important scaffolds in medicinal
chemistry[2].

The following workflow illustrates a generalized experimental approach for a 1,3-dipolar
cycloaddition reaction involving a nitropyridine.
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Experimental Workflow: 1,3-Dipolar Cycloaddition

Reactants:
- Nitropyridine
- Azomethine Ylide Precursor
- Sarcosine

Dissolve reactants in
appropriate solvent (e.g., Toluene)
Heat reaction mixture

(e.g., Reflux)

Monitor reaction progress
(e.g., TLC, LC-MS)
Aqueous workup and
extraction

Purification of crude product
(e.g., Column Chromatography)

Characterization of
pure product (NMR, HRMS)

Click to download full resolution via product page
Caption: A generalized workflow for a 1,3-dipolar cycloaddition reaction.

Signaling Pathways and Logical Relationships

The application of 5-ethynyl-2-nitropyridine in drug discovery often involves its incorporation
into molecules designed to interact with specific biological pathways. The nitropyridine moiety
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is a known pharmacophore in various therapeutic agents. For example, derivatives of
nitropyridine have been investigated for their potential as anti-inflammatory and antimicrobial

agents[3].

The logical relationship for the utility of 5-ethynyl-2-nitropyridine in medicinal chemistry can

be visualized as follows:

Utility of 5-Ethynyl-2-nitropyridine in Drug Discovery

( )

Click to download full resolution via product page

Caption: Logical flow from the starting material to a potential drug candidate.

Conclusion
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5-Ethynyl-2-nitropyridine is a commercially available and highly valuable building block for
researchers in synthetic chemistry, medicinal chemistry, and materials science. Its dual
functionality allows for a wide range of chemical transformations, making it an ideal starting
material for the creation of novel and complex molecules with potential therapeutic
applications. This guide provides a foundational resource for sourcing and utilizing this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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